Cas no 175135-19-0 (5-Morpholino-2-nitrophenol)

• Product Name: 5-Morpholino-2-nitrophenol
• CAS No: 175135-19-0
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD00053057
• CID: 92093
• PubChem ID: 2799399
• Update Time: 2025-10-28

5-Morpholino-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-Morpholino-2-nitrophenol
• 5-(4-Morpholinyl)-2-nitrophenol
• 5-morpholin-4-yl-2-nitrophenol
• 5-(morpholin-4-yl)-2-nitrophenol
• N-(3-HYDROXY-4-NITROPHENYL)MORPHOLINE
• DTXSID70384066
• 5-Morpholin-4-yl-2-nitro-phenol
• CHEMBL1498070
• AKOS022181681
• SCHEMBL1911905
• Maybridge1_001296
• MFCD00053057
• Phenol, 5-(4-morpholinyl)-2-nitro-
• 175135-19-0
• A811723
• Oprea1_692992
• HMS545C20
• SMR000455783
• MLS000849765
• XXIIDARBNMZFEH-UHFFFAOYSA-N
• HMS2811D20
• CS-0360837
• FT-0643671
• 5-morpholin-4-yl-2-nitro-phenolate
• AS-62025
• 5-(4-MORPHOLINO)-2-NITROPHENOL, 97%
• 5-(4-Morpholinyl)-2-nitrophenol, 97%
• DB-044006

• MDL： MFCD00053057
• Inchi： 1S/C10H12N2O4/c13-10-7-8(1-2-9(10)12(14)15)11-3-5-16-6-4-11/h1-2,7,13H,3-6H2
• InChI Key： XXIIDARBNMZFEH-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=C(C=2)O)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 224.08000
• Monoisotopic Mass: 224.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.5A^2

Experimental Properties

• Density: 1.375
• Melting Point: 143-145°C
• Boiling Point: 422.2°Cat760mmHg
• Flash Point: 209.1°C
• PSA: 78.52000
• LogP: 1.72520

5-Morpholino-2-nitrophenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38

Additional information on 5-Morpholino-2-nitrophenol

5-Morpholino-2-nitrophenol (CAS No. 175135-19-0): A Comprehensive Overview of Properties, Applications, and Market Trends

5-Morpholino-2-nitrophenol (CAS No. 175135-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This yellow crystalline powder belongs to the class of nitrophenol derivatives and features a morpholine substituent, which contributes to its unique chemical properties. The molecular formula C₁₀H₁₂N₂O₄ and molecular weight of 224.21 g/mol make it an interesting subject for various synthetic applications.

The compound's structure combines the electron-withdrawing nitro group with the electron-donating morpholine moiety, creating a push-pull system that influences its reactivity and spectroscopic properties. Researchers particularly value 5-Morpholino-2-nitrophenol for its intermediate role in synthesizing more complex molecules. Its solubility profile—soluble in polar organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but with limited water solubility—makes it versatile for different reaction conditions.

In pharmaceutical research, 5-Morpholino-2-nitrophenol CAS 175135-19-0 serves as a key building block for developing novel drug candidates. The morpholine ring, a common pharmacophore in medicinal chemistry, contributes to the compound's potential biological activity. Current studies explore its derivatives as potential kinase inhibitors, which aligns with the growing interest in targeted cancer therapies—a hot topic in biomedical research. The nitro group also provides an anchor point for further chemical modifications, enabling the creation of diverse molecular libraries for drug discovery.

The compound's applications extend to materials science, where researchers investigate its use in designing organic electronic materials. The conjugated system formed by the aromatic ring and substituents shows promise for developing novel photoresponsive materials. This connects with the increasing demand for advanced materials in optoelectronics and sensor technologies—areas experiencing rapid growth due to the Internet of Things (IoT) revolution and smart device development.

From a synthetic chemistry perspective, 5-Morpholino-2-nitrophenol offers multiple reactive sites for various transformations. The phenol group can undergo etherification or esterification, the nitro group can be reduced to an amine, and the morpholine nitrogen can participate in further substitutions. These characteristics make it valuable for creating structure-activity relationship studies in medicinal chemistry programs—a technique frequently searched by researchers optimizing drug candidates.

Market analysis reveals growing demand for high-purity 5-Morpholino-2-nitrophenol, particularly from contract research organizations and academic laboratories. The compound's price varies based on purity levels (typically 95%-99%), with analytical standards commanding premium prices. Suppliers emphasize batch-to-batch consistency and comprehensive analytical data (including HPLC, NMR, and mass spectrometry results) to meet the stringent requirements of pharmaceutical clients—a key concern for quality-conscious buyers searching for reliable nitrophenol derivatives.

Environmental and safety considerations for 5-Morpholino-2-nitrophenol 175135-19-0 follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. The compound should be stored in cool, dry conditions away from strong oxidizers—information frequently sought by laboratory safety officers and EHS (environmental health and safety) professionals.

Recent patent literature indicates growing interest in 5-Morpholino-2-nitrophenol derivatives across multiple industries. Several applications describe its use in creating photoactive compounds for imaging technologies and as intermediates for agrochemicals—both sectors experiencing significant R&D investment. This aligns with search trends showing increased interest in specialty chemical intermediates and multifunctional organic compounds across scientific databases.

Analytical characterization of 5-Morpholino-2-nitrophenol typically includes UV-Vis spectroscopy (showing characteristic absorption around 350-400 nm due to the nitroaromatic system), infrared spectroscopy (displaying strong NO₂ stretching vibrations near 1520 cm^-1), and ¹H NMR spectroscopy (showing distinct aromatic proton patterns). These analytical details are crucial for researchers verifying compound identity and purity—common search queries among synthetic chemists working with nitroaromatic compounds.

The future outlook for 5-Morpholino-2-nitrophenol (CAS 175135-19-0) appears promising, particularly as pharmaceutical companies expand their exploration of morpholine-containing compounds. With the increasing importance of structure-based drug design and fragment-based drug discovery approaches, demand for well-characterized building blocks like this compound will likely grow. Additionally, its potential applications in materials science may open new market opportunities as research into organic electronic materials intensifies.

For researchers considering 5-Morpholino-2-nitrophenol synthesis, several published routes exist, typically starting from commercially available nitrophenol precursors. The morpholine introduction can be achieved through nucleophilic aromatic substitution or via palladium-catalyzed amination methods—topics frequently searched by organic chemists developing new synthetic methodologies. Scale-up considerations and purification techniques for this compound also represent common points of inquiry in chemical research forums.